Cas no 1864056-85-8 (3-(Cyclopentylmethyl)piperidine hydrochloride)
3-(Cyclopentylmethyl)piperidine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 3-(cyclopentylmethyl)piperidine hydrochloride
- AKOS026747464
- 1864056-85-8
- EN300-240901
- 3-(cyclopentylmethyl)piperidinehydrochloride
- 3-(cyclopentylmethyl)piperidine;hydrochloride
- F2167-1820
- 3-(Cyclopentylmethyl)piperidine hydrochloride
-
- Inchi: 1S/C11H21N.ClH/c1-2-5-10(4-1)8-11-6-3-7-12-9-11;/h10-12H,1-9H2;1H
- InChI Key: LTVCIKDQAWCCOE-UHFFFAOYSA-N
- SMILES: Cl.N1CCCC(C1)CC1CCCC1
Computed Properties
- Exact Mass: 203.1440774g/mol
- Monoisotopic Mass: 203.1440774g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 127
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 12Ų
3-(Cyclopentylmethyl)piperidine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C218826-100mg |
3-(cyclopentylmethyl)piperidine hydrochloride |
1864056-85-8 | 100mg |
$ 185.00 | 2022-04-01 | ||
| TRC | C218826-500mg |
3-(cyclopentylmethyl)piperidine hydrochloride |
1864056-85-8 | 500mg |
$ 680.00 | 2022-04-01 | ||
| TRC | C218826-1g |
3-(cyclopentylmethyl)piperidine hydrochloride |
1864056-85-8 | 1g |
$ 1045.00 | 2022-04-01 | ||
| Enamine | EN300-240901-0.05g |
3-(cyclopentylmethyl)piperidine hydrochloride |
1864056-85-8 | 95% | 0.05g |
$780.0 | 2024-06-19 | |
| Enamine | EN300-240901-0.1g |
3-(cyclopentylmethyl)piperidine hydrochloride |
1864056-85-8 | 95% | 0.1g |
$817.0 | 2024-06-19 | |
| Enamine | EN300-240901-0.25g |
3-(cyclopentylmethyl)piperidine hydrochloride |
1864056-85-8 | 95% | 0.25g |
$855.0 | 2024-06-19 | |
| Enamine | EN300-240901-0.5g |
3-(cyclopentylmethyl)piperidine hydrochloride |
1864056-85-8 | 95% | 0.5g |
$891.0 | 2024-06-19 | |
| Enamine | EN300-240901-1.0g |
3-(cyclopentylmethyl)piperidine hydrochloride |
1864056-85-8 | 95% | 1.0g |
$928.0 | 2024-06-19 | |
| Enamine | EN300-240901-2.5g |
3-(cyclopentylmethyl)piperidine hydrochloride |
1864056-85-8 | 95% | 2.5g |
$1819.0 | 2024-06-19 | |
| Enamine | EN300-240901-5.0g |
3-(cyclopentylmethyl)piperidine hydrochloride |
1864056-85-8 | 95% | 5.0g |
$2692.0 | 2024-06-19 |
3-(Cyclopentylmethyl)piperidine hydrochloride Related Literature
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
Additional information on 3-(Cyclopentylmethyl)piperidine hydrochloride
Introduction to 3-(Cyclopentylmethyl)piperidine hydrochloride (CAS No. 1864056-85-8)
3-(Cyclopentylmethyl)piperidine hydrochloride, identified by its Chemical Abstracts Service (CAS) number 1864056-85-8, is a compound of significant interest in the field of pharmaceutical chemistry. This piperidine derivative features a cyclopentylmethyl substituent, which imparts unique structural and functional properties, making it a valuable scaffold for the development of novel therapeutic agents. The hydrochloride salt form enhances its solubility and stability, facilitating its use in various biochemical and pharmacological applications.
The structural motif of 3-(Cyclopentylmethyl)piperidine hydrochloride consists of a piperidine ring, a six-membered saturated ring that is highly versatile in medicinal chemistry due to its ability to mimic the conformational flexibility of biological targets. The cyclopentylmethyl group introduces steric bulk and lipophilicity, which can influence binding affinity and metabolic stability. These characteristics make it an attractive candidate for drug design, particularly in the quest to develop compounds with improved pharmacokinetic profiles.
In recent years, there has been growing interest in piperidine derivatives as pharmacophores in the development of small-molecule drugs. The presence of the cyclopentylmethyl group in 3-(Cyclopentylmethyl)piperidine hydrochloride has been associated with enhanced binding interactions at various biological targets. For instance, studies have shown that this moiety can improve the solubility and oral bioavailability of drug candidates, which are critical factors in drug development. The hydrochloride salt form further enhances these properties by increasing water solubility, making it easier to formulate into viable pharmaceutical products.
One of the most compelling aspects of 3-(Cyclopentylmethyl)piperidine hydrochloride is its potential application in the treatment of neurological disorders. Piperidine derivatives have been extensively studied for their role as intermediates in the synthesis of central nervous system (CNS) drugs. The cyclopentylmethyl group can modulate receptor binding affinity, potentially leading to the development of more effective treatments for conditions such as depression, anxiety, and neurodegenerative diseases. Recent preclinical studies have demonstrated promising results in animal models, suggesting that compounds incorporating this scaffold may exhibit therapeutic efficacy comparable to or better than existing treatments.
The synthesis of 3-(Cyclopentylmethyl)piperidine hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include the formation of the piperidine ring followed by functionalization with the cyclopentylmethyl group. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to improve efficiency and selectivity. The final step involves conversion to the hydrochloride salt, which is achieved through quaternization followed by acidification.
The pharmacological profile of 3-(Cyclopentylmethyl)piperidine hydrochloride has been explored through both computational modeling and experimental assays. Molecular docking studies have predicted favorable interactions with various protein targets, including enzymes and receptors involved in neurotransmitter pathways. These predictions have been validated through biochemical assays, which have shown that 3-(Cyclopentylmethyl)piperidine hydrochloride can modulate key signaling pathways relevant to CNS function. Such findings underscore its potential as a lead compound for further drug development.
In addition to its applications in CNS drug discovery, 3-(Cyclopentylmethyl)piperidine hydrochloride has shown promise in other therapeutic areas. For example, its structural features make it a suitable candidate for developing antiviral agents. The ability of piperidine derivatives to interact with viral proteases and enzymes has been well-documented, and modifications such as the cyclopentylmethyl group can enhance binding specificity. Preliminary studies have indicated that derivatives of this compound may exhibit antiviral activity against certain strains of RNA viruses.
The safety profile of 3-(Cyclopentylmethyl)piperidine hydrochloride is another critical consideration in its development as a pharmaceutical agent. Extensive toxicological studies are required to assess potential side effects and determine safe dosing regimens. Initial toxicology assessments have shown that this compound is well-tolerated at moderate doses, with minimal signs of systemic toxicity. However, further studies are needed to evaluate long-term effects and potential interactions with other medications.
The future prospects for 3-(Cyclopentylmethyl)piperidine hydrochloride are promising, given its unique structural features and demonstrated biological activity. Ongoing research aims to optimize its pharmacological properties through structure-activity relationship (SAR) studies and molecular modifications. Collaborative efforts between academic researchers and pharmaceutical companies are likely to accelerate the translation of this compound from laboratory research to clinical application.
In conclusion, 3-(Cyclopentylmethyl)piperidine hydrochloride (CAS No. 1864056-85-8) represents a significant advancement in pharmaceutical chemistry due to its versatile structural framework and promising biological activity. Its potential applications in treating neurological disorders and developing antiviral agents highlight its importance as a lead compound for drug discovery efforts. As research continues to uncover new therapeutic possibilities for this compound, it is poised to play a crucial role in addressing unmet medical needs.
1864056-85-8 (3-(Cyclopentylmethyl)piperidine hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)